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Introduction
Mevalonate 5-phosphate (MVA-5P) is a critical intermediate in the mevalonate pathway, an

essential metabolic route for the biosynthesis of isoprenoids, sterols (like cholesterol), and

other vital biomolecules.[1][2][3][4][5] The accurate quantification of MVA-5P is crucial for

studying the activity of mevalonate kinase, investigating metabolic flux, and understanding the

effects of drugs that target this pathway, such as statins. This document provides detailed

information on the commercial availability of MVA-5P standards, experimental protocols for

their use in quantitative analysis, and relevant pathway information.

Commercial Availability of Mevalonate 5-Phosphate
Standards
High-purity mevalonate 5-phosphate standards are essential for the development of accurate

and reproducible analytical methods. Several chemical suppliers offer these standards in

various forms, including the free acid and salt forms (e.g., lithium salt hydrate). When selecting

a standard, it is critical to consider the purity, isomeric form ((R)- or racemic), and the supplier's

quality control documentation.
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Supplier Product Name CAS Number Purity Form

Sigma-Aldrich

(Merck)

(R)-Mevalonic

acid 5-phosphate

lithium salt

73566-35-5 ≥95% (TLC) Powder/Crystals

Sigma-Aldrich

(Merck)

(±)-Mevalonic

acid 5-phosphate

lithium salt

hydrate

1189-94-2

(racemic)
≥95% (TLC) Powder/Crystals

MedChemExpres

s

Mevalonate 5-

phosphate
73566-35-5 >98% Solid

Copenhagen

Biotech Supply

Mevalonic acid-

5-phosphate
Not Specified High Purity Unlabeled

DC Chemicals

Mevalonate 5-

phosphate

trilithium

Not Specified High Purity Solid

Note: CAS numbers and product details should be verified on the supplier's website before

ordering.

Signaling Pathway: The Mevalonate Pathway
The diagram below illustrates the initial steps of the mevalonate pathway, highlighting the

position of mevalonate 5-phosphate as a key intermediate.
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Caption: The Mevalonate Pathway highlighting the formation of Mevalonate 5-Phosphate.
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Experimental Protocols
The following protocols describe the use of mevalonate 5-phosphate standards for

quantification in biological samples using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS), a highly sensitive and specific method.[6][7]

Protocol 1: Preparation of Mevalonate 5-Phosphate
Standard Stock and Working Solutions

Standard Stock Solution (1 mg/mL):

Accurately weigh approximately 1 mg of the mevalonate 5-phosphate standard.

Dissolve the standard in a suitable solvent (e.g., high-purity water or a mild buffer) to a

final volume of 1 mL.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution at -20°C or below.

Working Standard Solutions:

Prepare a series of working standard solutions by serial dilution of the stock solution with

the appropriate solvent (e.g., 50% methanol in water).

The concentration range of the working standards should encompass the expected

concentration of MVA-5P in the biological samples. A typical range might be from 0.5

µmol/L to 250 µmol/L.[6]

Protocol 2: Sample Preparation for MVA-5P
Quantification
This protocol is a general guideline and may require optimization based on the specific

biological matrix (e.g., cell lysates, tissue homogenates, serum).

Metabolite Extraction:
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For cell cultures, wash the cells with cold phosphate-buffered saline (PBS) and then

quench metabolism by adding a cold extraction solvent (e.g., acetonitrile:methanol:water,

40:40:20 v/v/v).

For tissue samples, homogenize the tissue in a cold extraction solvent.

For serum or plasma, perform a protein precipitation step by adding a cold organic solvent

like acetonitrile or methanol.

Centrifugation and Supernatant Collection:

Centrifuge the samples at a high speed (e.g., 14,000 x g) at 4°C for 10-15 minutes to

pellet cell debris and precipitated proteins.

Carefully collect the supernatant containing the metabolites.

Derivatization (Optional but Recommended for Improved Sensitivity):

For enhanced sensitivity in LC-MS/MS analysis, derivatization of MVA-5P can be

performed. One method involves derivatization with butanol-HCl.[6]

Dry the supernatant under a stream of nitrogen.

Reconstitute the dried extract in a solution of butanol with 3 M HCl and incubate at 65°C

for 15 minutes.

Dry the sample again and reconstitute in the LC mobile phase for injection.

Protocol 3: LC-MS/MS Analysis of Mevalonate 5-
Phosphate
The following are example parameters for an LC-MS/MS method. These will need to be

optimized for the specific instrument and column used.
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Parameter Recommended Setting

Chromatography

LC System UPLC or HPLC system

Column
Reversed-phase C18 column (e.g., 2.1 x 100

mm, 1.7 µm particle size)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
A linear gradient from 5% to 95% B over several

minutes

Flow Rate 0.2 - 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 - 10 µL

Mass Spectrometry

Ionization Mode
Electrospray Ionization (ESI), Negative Ion

Mode

MS/MS Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1) m/z for MVA-5P (and its derivative if used)

Product Ion (Q3) Specific fragment ions for MVA-5P

Collision Energy Optimized for the specific transition

Quantitative Data from a Validated LC-MS/MS Method[6]
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Parameter Value

Linearity Range 0.5 to 250 µmol/L (R² > 0.99)

Lower Limit of Quantification (LLOQ) 5.0 fmol (with derivatization)

Precision ≥ 89%

Accuracy ± 2.7%

Imprecision of Activity Assay 8.3%

Experimental Workflow
The following diagram outlines a typical experimental workflow for the quantification of

mevalonate 5-phosphate in biological samples using a commercially available standard.
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Caption: Workflow for quantitative analysis of Mevalonate 5-Phosphate.
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Conclusion
The commercial availability of high-quality mevalonate 5-phosphate standards is crucial for

advancing research in areas where the mevalonate pathway is of interest, including cancer,

cardiovascular disease, and inborn errors of metabolism. The protocols and information

provided here offer a comprehensive guide for researchers to accurately quantify this key

metabolite, enabling a deeper understanding of its role in health and disease. It is always

recommended to perform in-house validation of any analytical method to ensure its suitability

for the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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